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Compound of Interest

\

Compound Name: Gly-Pro-AMC hydrobromide
CAS No.: 115035-46-6
Cat. No.: B555460

Get Quote

7

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling of Gly-Pro-AMC hydrobromide (CAS No.
115035-46-6), a fluorescent substrate used for detecting Dipeptidyl peptidase 1V (DPP-IV)
activity.[1][2][3] Adherence to these guidelines is critical for laboratory safety and maintaining

experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Gly-Pro-AMC hydrobromide is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[2]
Skin corrosion/irritation (Category 2): Causes skin irritation.[2]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[2]
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To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.[4]

PPE Category

Item

Specifications & Use

Eye Protection

Safety Goggles with side-

shields

Must be worn to protect
against dust particles or

splashes.

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are
suitable for preventing skin
contact.[5] Gloves should be

changed if contaminated.[6]

Body Protection

Lab Coat

A standard lab coat should be
worn to protect clothing and
skin from potential

contamination.[4][5]

Respiratory Protection

Suitable Respirator

Recommended when handling
the lyophilized powder to avoid
inhalation of dust.[5] Work in a

well-ventilated area.[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Gly-Pro-AMC

hydrobromide and ensuring the safety of laboratory personnel.

Step-by-Step Handling Procedure:

e Preparation: Before handling, ensure the designated work area, such as a chemical fume

hood or a well-ventilated benchtop, is clean and uncluttered.

o Don PPE: Put on all required personal protective equipment, including a lab coat, safety

goggles, and gloves.[5]

e Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to

avoid creating dust.
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e Reconstitution: If preparing a solution, slowly add the desired solvent to the vial containing
the solid compound.[5] Cap the container securely before mixing to ensure complete
dissolution.

Storage Conditions:

Storage ] ) .
Form Duration Special Conditions
Temperature
Store in a cool, dry,
Solid -20°C > 4 years and dark environment.
[41[7]
Sealed storage, away
Stock Solution -80°C 6 months from moisture and
light.[1]
Sealed storage, away
Stock Solution -20°C 1 month from moisture and

light.[1]

Note: Avoid repeated freeze-thaw cycles to maintain peptide integrity.[4]

Disposal Plan

Dispose of Gly-Pro-AMC hydrobromide waste in accordance with local, state, and federal
environmental regulations.[8]

Step-by-Step Disposal Procedure:

o Waste Collection: Place the peptide, in either solid or solution form, into a clearly labeled
waste container designated for chemical waste.[5] Do not pour down the drain.[4]

» Container Sealing: Securely seal the waste container to prevent any leakage.[5]

o Waste Segregation: Segregate the chemical waste from other laboratory waste streams.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://zybiopeptide.com/safety-handling/
https://www.caymanchem.com/product/34458
https://www.medchemexpress.com/gly-pro-amc-hydrobromide.html
https://www.medchemexpress.com/gly-pro-amc-hydrobromide.html
https://zybiopeptide.com/safety-handling/
https://www.benchchem.com/product/b555460/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-gly-pro-amc-hydrobromide
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://zybiopeptide.com/safety-handling/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Disposal: Arrange for pick-up and disposal by a licensed chemical waste management
company. Alternatively, dissolve or mix the material with a combustible solvent and burn in a
chemical incinerator equipped with an afterburner and scrubber.[8]

Experimental Protocol: Fluorometric Enzyme Assay

Gly-Pro-AMC is a fluorogenic substrate that releases fluorescent 7-amino-4-methylcoumarin
(AMC) upon cleavage by DPP-IV.[7] The fluorescence of free AMC can be used to quantify
enzyme activity.

Materials:

e Gly-Pro-AMC hydrobromide

o DPP-IV enzyme (cell lysate or purified)
o Assay Buffer (e.g., PBS, pH 7.2)

e Free AMC (for standard curve)

e Solvent (e.g., DMF, DMSO, or water)

¢ 96-well black microplate

Fluorescence plate reader

Procedure:

Prepare a stock solution of Gly-Pro-AMC hydrobromide. Solubilities are provided in the
table below.

» Prepare a standard curve for free AMC.

e Add 10 pl of the enzyme solution to 470 pl of assay buffer in a microplate well. Mix and
incubate at 30°C for 30 minutes.[9]

o Adjust the fluorometer to an excitation wavelength of 350-380 nm and an emission
wavelength of 440-460 nm.[1][7][9]
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e Add 20 pl of the Gly-Pro-AMC substrate solution to the enzyme solution.[9]
e Record the increase in fluorescence per minute.[9]

Solubility Data:

Solvent Concentration
DMF 10 mg/ml
DMSO 1 mg/ml

PBS (pH 7.2) 10 mg/ml

Source: Cayman Chemical[7]

Workflow for Handling Gly-Pro-AMC Hydrobromide
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Workflow for Handling Gly-Pro-AMC Hydrobromide
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Caption: A flowchart outlining the key steps for safely handling Gly-Pro-AMC hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]

¢ 3. Gly-Pro-AMC (hydrobromide) - MedChem Express [bioscience.co.uk]
e 4. zybiopeptide.com [zybiopeptide.com]

e 5. benchchem.com [benchchem.com]

e 6. Chapter 10: Personal Protective Equipment for Biohazards | Environmental Health &
Safety | West Virginia University [ehs.wvu.edu]

e 7. caymanchem.com [caymanchem.com]
¢ 8. peptide.co.jp [peptide.co.jp]
¢ 9. sigmaaldrich.com [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Essential Safety and Logistics for Handling Gly-Pro-
AMC Hydrobromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555460/docs#essential-safety-and-logistics-for-
handling-gly-pro-amc-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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